Glycopril
Glycopril
Brand Name:
Vulcanchem
CAS No.:
135038-56-1
VCID:
VC21219347
InChI:
InChI=1S/C22H23NO6S/c1-15(24)30-13-18(9-17-7-8-19-20(10-17)29-14-28-19)22(26)23-11-21(25)27-12-16-5-3-2-4-6-16/h2-8,10,18H,9,11-14H2,1H3,(H,23,26)/t18-/m1/s1
SMILES:
CC(=O)SCC(CC1=CC2=C(C=C1)OCO2)C(=O)NCC(=O)OCC3=CC=CC=C3
Molecular Formula:
C22H23NO6S
Molecular Weight:
429.5 g/mol
Glycopril
CAS No.: 135038-56-1
Cat. No.: VC21219347
Molecular Formula: C22H23NO6S
Molecular Weight: 429.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 135038-56-1 |
|---|---|
| Molecular Formula | C22H23NO6S |
| Molecular Weight | 429.5 g/mol |
| IUPAC Name | benzyl 2-[[(2S)-2-(acetylsulfanylmethyl)-3-(1,3-benzodioxol-5-yl)propanoyl]amino]acetate |
| Standard InChI | InChI=1S/C22H23NO6S/c1-15(24)30-13-18(9-17-7-8-19-20(10-17)29-14-28-19)22(26)23-11-21(25)27-12-16-5-3-2-4-6-16/h2-8,10,18H,9,11-14H2,1H3,(H,23,26)/t18-/m1/s1 |
| Standard InChI Key | IVBOFTGCTWVBLF-GOSISDBHSA-N |
| Isomeric SMILES | CC(=O)SC[C@@H](CC1=CC2=C(C=C1)OCO2)C(=O)NCC(=O)OCC3=CC=CC=C3 |
| SMILES | CC(=O)SCC(CC1=CC2=C(C=C1)OCO2)C(=O)NCC(=O)OCC3=CC=CC=C3 |
| Canonical SMILES | CC(=O)SCC(CC1=CC2=C(C=C1)OCO2)C(=O)NCC(=O)OCC3=CC=CC=C3 |
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